Cas no 1025306-51-7 ((2E)-2-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile)

(2E)-2-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile structure

1025306-51-7 structure

Product Name:(2E)-2-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile

CAS No:1025306-51-7

MF:C₁₅H₁₈N₂O₂

MW:258.315623760223

MDL:MFCD00245897

CID:4568462

Update Time:2023-04-06

(2E)-2-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

- (2Z)-2-[(4-hydroxy-2-methylanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
- (2E)-2-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
- MDL： MFCD00245897
- Inchi： 1S/C15H18N2O2/c1-10-7-12(18)5-6-13(10)17-9-11(8-16)14(19)15(2,3)4/h5-7,9,17-18H,1-4H3/b11-9-
- InChI Key： AANFUNSASZCEJI-LUAWRHEFSA-N
- SMILES： C(#N)/C(=C/NC1=CC=C(O)C=C1C)/C(=O)C(C)(C)C

Computed Properties

Exact Mass: 258.136828g/mol
Monoisotopic Mass: 258.136828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Molecular Weight: 258.32g/mol
XLogP3: 3.6
Topological Polar Surface Area: 73.1Å²

(2E)-2-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile Pricemore >>

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abcr	AB162193-1 g	2-(2,2-Dimethylpropanoyl)-3-((4-hydroxy-2-methylphenyl)amino)prop-2-enenitrile	1025306-51-7		1g	€211.30	2023-05-08
abcr	AB162193-5 g	2-(2,2-Dimethylpropanoyl)-3-((4-hydroxy-2-methylphenyl)amino)prop-2-enenitrile	1025306-51-7		5g	€377.50	2023-05-08
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Key Organics Ltd	MS-7348-1MG	(2E)-2-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile	1025306-51-7	>90%	1mg	£37.00	2025-02-08
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Key Organics Ltd	MS-7348-10MG	(2E)-2-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile	1025306-51-7	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-7348-20MG	(2E)-2-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile	1025306-51-7	>90%	20mg	￡76.00	2023-04-18
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